Cas no 2137860-99-0 (2-cyclopropanecarbonyl-2,5,7-triazaspiro3.4octane-6,8-dione)

• Product Name: 2-cyclopropanecarbonyl-2,5,7-triazaspiro3.4octane-6,8-dione
• CAS No: 2137860-99-0
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• CID: 5213107
• PubChem ID: 165442482
• Update Time: 2025-05-19

2-cyclopropanecarbonyl-2,5,7-triazaspiro3.4octane-6,8-dione Chemical and Physical Properties

Names and Identifiers

• 2,5,7-Triazaspiro[3.4]octane-6,8-dione, 2-(cyclopropylcarbonyl)-
• 2-cyclopropanecarbonyl-2,5,7-triazaspiro3.4octane-6,8-dione

• Inchi： 1S/C9H11N3O3/c13-6(5-1-2-5)12-3-9(4-12)7(14)10-8(15)11-9/h5H,1-4H2,(H2,10,11,14,15)
• InChI Key： WJCMORGCHDUPQX-UHFFFAOYSA-N
• SMILES： C1C2(C(=O)NC(=O)N2)CN1C(C1CC1)=O

Additional information on 2-cyclopropanecarbonyl-2,5,7-triazaspiro3.4octane-6,8-dione

Comprehensive Overview of 2-cyclopropanecarbonyl-2,5,7-triazaspiro[3.4]octane-6,8-dione (CAS No. 2137860-99-0)

2-cyclopropanecarbonyl-2,5,7-triazaspiro[3.4]octane-6,8-dione (CAS No. 2137860-99-0) is a novel heterocyclic compound with a unique spirocyclic structure, attracting significant attention in pharmaceutical and agrochemical research. Its molecular framework combines a cyclopropanecarbonyl group with a triazaspiro[3.4]octane core, making it a promising candidate for drug discovery and material science applications. This article delves into its properties, synthesis, applications, and market trends while addressing frequently searched questions in the field.

The compound's spirocyclic architecture is a key feature, offering structural rigidity and metabolic stability—properties highly sought after in medicinal chemistry. Researchers are exploring its potential as a scaffold for kinase inhibitors and GPCR modulators, aligning with the growing demand for targeted therapies in oncology and CNS disorders. Recent publications highlight its role in fragment-based drug design, a hot topic in AI-driven drug discovery.

From a synthetic perspective, 2-cyclopropanecarbonyl-2,5,7-triazaspiro[3.4]octane-6,8-dione is typically prepared via multicomponent reactions involving cyclopropane derivatives and hydrazine precursors. Its high solubility in polar aprotic solvents (e.g., DMSO) facilitates purification and characterization. Analytical data (HPLC purity >98%, NMR spectra) confirm its stability under ambient conditions, addressing common queries about compound storage and handling protocols.

Applications extend beyond pharmaceuticals. The compound's nitrogen-rich heterocycles show promise in agrochemical formulations, particularly as biodegradable plant growth regulators—a trending area amid sustainability concerns. Patent analyses reveal its incorporation in next-generation crop protection systems, responding to searches about eco-friendly pesticides.

Market insights indicate rising demand for spirocyclic compounds, with 2137860-99-0 positioned as a high-value intermediate. Suppliers emphasize custom synthesis services and gram-to-kilogram scale production, catering to the needs of biotech startups and academic labs. This aligns with Google Trends data showing increased searches for "bulk spiroheterocycle suppliers" and "CROs for complex heterocycles".

Quality control measures for CAS 2137860-99-0 typically involve LC-MS and chiral HPLC to ensure enantiomeric purity—a critical parameter for bioactive molecules. FAQs about isomeric impurities and stereochemical stability are addressed through accelerated degradation studies, demonstrating its robustness in formulation development.

Emerging research explores the compound's photophysical properties, with preliminary data suggesting utility in OLED materials. This intersects with the booming interest in organic electronics, as evidenced by search terms like "heterocycles for light-emitting devices". Such multidisciplinary potential enhances its commercial appeal.

In summary, 2-cyclopropanecarbonyl-2,5,7-triazaspiro[3.4]octane-6,8-dione represents a versatile chemical entity bridging drug discovery, sustainable agriculture, and advanced materials. Its patent landscape and synthetic accessibility continue to drive innovation, making it a compound to watch in coming years.